Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate

• Molecular Formula: C16H22BrNO5S
• Molecular Weight: 420.3 g/mol
• IUPAC Name: ethyl 1-(4-bromo-3-ethoxyphenyl)sulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C16H22BrNO5S/c1-3-22-15-11-13(5-6-14(15)17)24(20,21)18-9-7-12(8-10-18)16(19)23-4-2/h5-6,11-12H,3-4,7-10H2,1-2H3
• InChI Key: LHMOCHLRONYEBG-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)C(=O)OCC)Br

Description

Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate, also known as Boc-Pip-Br, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate involves the formation of a covalent bond between the compound and the active site of the target enzyme. This covalent bond prevents the enzyme from functioning properly, leading to its inhibition. The selectivity of Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate for specific enzymes is determined by the structure of the compound and the active site of the target enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate depend on the specific enzyme that it inhibits. For example, inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in the levels of acetylcholine and butyrylcholine, respectively, which are neurotransmitters involved in cognitive function and muscle movement. Inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which play a crucial role in maintaining acid-base balance in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate is its potency and selectivity for specific enzymes. This makes it a useful tool for studying the role of these enzymes in various physiological processes and diseases. However, its use in lab experiments is limited by its toxicity and potential side effects. Careful consideration must be given to the dosage and administration of Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate to ensure that it does not interfere with other physiological processes and cause unintended effects.

Future Directions

There are several future directions for the study of Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate. One area of interest is the development of new derivatives of the compound that exhibit improved selectivity and potency for specific enzymes. Another area of interest is the application of Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate in the development of new drugs for the treatment of various diseases, including Alzheimer's disease, glaucoma, and cancer. Additionally, further research is needed to fully understand the biochemical and physiological effects of Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate and its potential applications in various fields of science.
Conclusion
In conclusion, Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and drug discovery. Its potency and selectivity for specific enzymes make it a useful tool for studying the role of these enzymes in various physiological processes and diseases. However, careful consideration must be given to its toxicity and potential side effects when using it in lab experiments. There are several future directions for the study of Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate, including the development of new derivatives and its application in the development of new drugs.

Synthesis Methods

Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate can be synthesized through a multistep process that involves the reaction of piperidine with ethyl chloroformate, followed by the reaction of the resulting compound with 4-bromo-3-ethoxybenzenesulfonyl chloride in the presence of a base. The final product is obtained through the removal of the Boc protecting group using an acid catalyst.

Scientific Research Applications

Ethyl 1-[(4-bromo-3-ethoxyphenyl)sulfonyl]-4-piperidinecarboxylate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes play crucial roles in various physiological processes and have been implicated in the pathogenesis of several diseases, including Alzheimer's disease, glaucoma, and cancer.